Cas no 2229519-09-7 (4-(1-ethenyl-1H-pyrazol-4-yl)butan-1-amine)

• Product Name: 4-(1-ethenyl-1H-pyrazol-4-yl)butan-1-amine
• CAS No: 2229519-09-7
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5842454
• PubChem ID: 165660749
• Update Time: 2025-10-05

4-(1-ethenyl-1H-pyrazol-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethenyl-1H-pyrazol-4-yl)butan-1-amine
• EN300-1730131
• 2229519-09-7

• Inchi： 1S/C9H15N3/c1-2-12-8-9(7-11-12)5-3-4-6-10/h2,7-8H,1,3-6,10H2
• InChI Key： IRHZKNYKJHCEHI-UHFFFAOYSA-N
• SMILES： N1(C=C)C=C(C=N1)CCCCN

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-(1-ethenyl-1H-pyrazol-4-yl)butan-1-amine

Comprehensive Guide to 4-(1-ethenyl-1H-pyrazol-4-yl)butan-1-amine (CAS No. 2229519-09-7): Properties, Applications, and Market Insights

4-(1-ethenyl-1H-pyrazol-4-yl)butan-1-amine (CAS 2229519-09-7) is a specialized pyrazole derivative gaining attention in pharmaceutical and material science research. This compound features a unique molecular structure combining a vinyl-substituted pyrazole with a butylamine side chain, enabling diverse reactivity and functional applications. Its chemical formula C9H15N3 and molecular weight of 165.24 g/mol make it a versatile building block for advanced synthesis.

The growing interest in heterocyclic compounds like 4-(1-ethenyl-1H-pyrazol-4-yl)butan-1-amine stems from their potential in drug discovery and bioconjugation chemistry. Researchers particularly value its amine functionality for creating amide bonds and its vinyl group for click chemistry applications. Current studies explore its role as a pharmacophore in developing novel kinase inhibitors and its utility in polymer modification for smart materials.

From a synthetic chemistry perspective, CAS 2229519-09-7 offers several advantages. The pyrazole ring provides excellent stability while the terminal amine allows straightforward derivatization. This dual functionality answers the increasing demand for multifunctional intermediates in medicinal chemistry, addressing common search queries like "pyrazole amine derivatives" and "vinyl pyrazole applications." Its balanced lipophilicity (predicted LogP ~1.2) makes it particularly valuable for bioactive molecule design.

The material science applications of 4-(1-ethenyl-1H-pyrazol-4-yl)butan-1-amine are equally promising. As industries seek advanced functional materials, this compound serves as a crosslinking agent and polymer modifier. Its vinyl group participates in radical polymerization, while the amine group enables covalent attachment to various surfaces - properties frequently searched in relation to "smart polymer synthesis" and "surface functionalization techniques." These characteristics position it as a valuable tool in developing responsive hydrogels and biointerface coatings.

Market analysis reveals growing procurement of CAS 2229519-09-7 by pharmaceutical research organizations and specialty chemical manufacturers. The compound's pricing reflects its high purity grade (typically >95%) and specialized synthesis requirements. Current research trends show particular interest in its potential biological activity, with preliminary studies suggesting possible applications in targeted therapy approaches - a hot topic in "precision medicine" related searches.

Quality specifications for 4-(1-ethenyl-1H-pyrazol-4-yl)butan-1-amine typically include HPLC purity verification, moisture content analysis, and detailed spectroscopic characterization (1H NMR, 13C NMR, and mass spectrometry). Storage recommendations emphasize protection from light and moisture at 2-8°C to maintain stability, addressing common queries about "amine compound storage conditions." Proper handling requires standard laboratory safety protocols, similar to other organic amines.

The intellectual property landscape surrounding 2229519-09-7 shows increasing patent activity, particularly in bioconjugation methods and drug delivery systems. This aligns with search trends for "novel drug linker technologies" and "controlled release formulations." Several recent publications demonstrate its utility in creating pH-sensitive conjugates and enzyme-responsive materials, answering frequent questions about "stimuli-responsive chemical building blocks."

Future developments for 4-(1-ethenyl-1H-pyrazol-4-yl)butan-1-amine may include expanded applications in diagnostic probes and theranostic agents, areas showing rapid growth in scientific literature. The compound's modular design allows incorporation into various molecular scaffolds, making it valuable for addressing current challenges in personalized medicine - a dominant theme in healthcare-related searches. Ongoing optimization of its synthetic routes aims to improve yield and scalability to meet rising demand.

For researchers considering CAS 2229519-09-7 for their projects, available technical resources include detailed spectral data, solubility profiles (soluble in DMSO, methanol; slightly soluble in water), and recommended reaction conditions. These practical details respond to common search queries like "pyrazole amine solubility" and "amine protection strategies." The compound's versatility continues to inspire innovative applications across chemical biology and materials engineering disciplines.

In conclusion, 4-(1-ethenyl-1H-pyrazol-4-yl)butan-1-amine represents an exciting chemical entity at the intersection of multiple research frontiers. Its unique structural features address current needs in medicinal chemistry and functional materials development, while its commercial availability facilitates practical application. As scientific understanding of its properties deepens, this compound will likely play increasingly important roles in addressing contemporary challenges in healthcare and advanced materials science.